1,1,1-trifluoro-2,3,4-pentanetrione 3-[(4-nitrophenyl)hydrazone]

• IUPAC Name: (E)-5,5,5-trifluoro-4-hydroxy-3-[(4-nitrophenyl)diazenyl]pent-3-en-2-one
• InChI: InChI=1S/C11H8F3N3O4/c1-6(18)9(10(19)11(12,13)14)16-15-7-2-4-8(5-3-7)17(20)21/h2-5,19H,1H3/b10-9+,16-15?
• InChI Key: IGBRVRQVLPRUGF-YXTCLJLPSA-N
• Canonical SMILES: CC(=O)C(=C(C(F)(F)F)O)N=NC1=CC=C(C=C1)[N+](=O)[O-]
• Isomeric SMILES: CC(=O)/C(=C(/C(F)(F)F)\O)/N=NC1=CC=C(C=C1)[N+](=O)[O-]
• Molecular Formula: C11H8F3N3O4
• Molecular Weight: 303.19 g/mol

Description

1,1,1-trifluoro-2,3,4-pentanetrione 3-[(4-nitrophenyl)hydrazone], commonly known as TNPH, is a chemical compound used in scientific research applications. TNPH is a yellow crystalline solid and is stable at room temperature. It is a derivative of 1,1,1-trifluoro-2,3-pentanedione and 4-nitrophenylhydrazine. TNPH is a potent chelating agent and is used in the detection of metal ions.

Mechanism of Action

TNPH works by binding to metal ions and forming stable complexes. The complex formation results in a change in the fluorescence properties of TNPH, which can be detected by spectroscopy. TNPH has a high affinity for copper ions and has been used to study the role of copper in biological systems.
Biochemical and Physiological Effects:
TNPH has no known biochemical or physiological effects on living organisms. It is used as a research tool and is not intended for human or animal consumption.

Advantages and Limitations for Lab Experiments

TNPH has several advantages as a research tool. It is a highly sensitive and selective probe for the detection of metal ions. It has a high affinity for copper ions and can be used to study the role of copper in biological systems. TNPH is stable at room temperature and can be stored for extended periods of time.
One limitation of TNPH is that it is not suitable for in vivo imaging studies. It is also not suitable for the detection of metal ions in complex biological matrices such as blood or urine.

Future Directions

There are several future directions for research involving TNPH. One area of research is the development of new fluorescent probes for the detection of metal ions. Another area of research is the study of the role of copper in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. TNPH has been used to study the role of copper in these diseases, and further research may lead to the development of new treatments.
Conclusion:
In conclusion, TNPH is a valuable research tool for the detection of metal ions in biological samples. It has several advantages as a research tool, including high sensitivity and selectivity. TNPH has been used to study the role of copper in biological systems and may have potential applications in the treatment of neurodegenerative diseases. Further research is needed to fully understand the potential of TNPH as a research tool.

Synthesis Methods

TNPH can be synthesized by the reaction of 1,1,1-trifluoro-2,3-pentanedione and 4-nitrophenylhydrazine in the presence of a catalyst. The reaction takes place in an organic solvent such as ethanol or methanol. The resulting product is purified by recrystallization.

Scientific Research Applications

TNPH is widely used in scientific research applications. It is used as a chelating agent for the detection of metal ions in biological samples. TNPH is also used as a fluorescent probe for the detection of metal ions. It has been used to detect copper ions in living cells and to study the role of copper in neurodegenerative diseases.